2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-phenylethyl)acetamide

• IUPAC Name: 2-[[3-(3-methylbutyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C25H27N3O3S/c1-17(2)13-15-28-24(30)23-22(19-10-6-7-11-20(19)31-23)27-25(28)32-16-21(29)26-14-12-18-8-4-3-5-9-18/h3-11,17H,12-16H2,1-2H3,(H,26,29)
• InChI Key: YAMOEBANKXXYDL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NCCC4=CC=CC=C4
• Molecular Formula: C25H27N3O3S
• Molecular Weight: 449.6 g/mol

Description

2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-phenylethyl)acetamide is a useful research compound. Its molecular formula is C25H27N3O3S and its molecular weight is 449.57. The purity is usually 95%.
BenchChem offers high-quality 2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-phenylethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-phenylethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Analysis and Biological Activities

• Crystal Structures and Molecular Conformation

  Studies on similar compounds, such as 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides, reveal crystal structures that exhibit a folded conformation, highlighting the significance of intramolecular interactions in stabilizing molecular structures. These structural insights can be crucial for designing compounds with specific biological activities (S. Subasri et al., 2016; S. Subasri et al., 2017).

• Dual Inhibitory Activities

  Compounds featuring a pyrimidine scaffold, such as the thieno[2,3-d]pyrimidine derivatives, have been shown to exhibit potent dual inhibitory activities against thymidylate synthase (TS) and dihydrofolate reductase (DHFR), indicating potential applications in cancer therapy and antibacterial development (A. Gangjee et al., 2008).

• Antitumor Activity

  Modifications in the molecular structure of furo[2,3-d]pyrimidines, such as the addition of a methyl group or conformational restriction, have been shown to influence DHFR inhibitory potency and antitumor activity. These findings underscore the importance of structural variations in enhancing the therapeutic potential of pyrimidine derivatives (A. Gangjee et al., 2000).

• Antimicrobial and Cytotoxic Activities

  Novel heterocyclic compounds with a pyrimidine-triazole scaffold demonstrate promising antimicrobial activity against selected bacterial and fungal strains, suggesting their utility in developing new antimicrobial agents (J.J. Majithiya and B. Bheshdadia, 2022). Additionally, azetidine-2-one derivatives of 1H-benzimidazole, featuring similar heterocyclic motifs, have shown cytotoxic activity, further indicating the potential of pyrimidine-based compounds in drug development (M. Noolvi et al., 2014).